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Compound of Interest

Compound Name: Bax inhibitor peptide P5

Cat. No.: B12356216

Get Quote

Mechanisms, Kinetics, and Experimental Optimization
Executive Summary
Bax Inhibitor Peptides (BIPs) are cell-permeable pentapeptides designed to mimic the Bax-

binding domain of the DNA repair protein Ku70.[1][2][3][4] In healthy cells, cytosolic Ku70

sequesters the pro-apoptotic protein Bax, preventing its activation. Under stress, Ku70

releases Bax, initiating mitochondrial apoptosis.

The Core Distinction:

V5 (BIP-V5): The canonical sequence (VPMLK) derived from human Ku70 (residues 578–

582). It is the most widely cited variant for inhibiting Bax translocation.

P5 (BIP-P5): An overlapping variant (PMLKE) derived from human Ku70 (residues 579–583).

It shifts the reading frame by one amino acid, exchanging the N-terminal Valine for a C-

terminal Glutamate.

While both peptides are functional Cell-Penetrating Penta-Peptides (CPP5s), their subtle

structural differences influence solubility and handling. This guide details how to distinguish and
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utilize them effectively.

Structural & Chemical Comparison
The following table synthesizes the physicochemical differences between the two peptides.

Feature Bax Inhibitor Peptide V5 Bax Inhibitor Peptide P5

Sequence
V-P-M-L-K (Val-Pro-Met-Leu-

Lys)

P-M-L-K-E (Pro-Met-Leu-Lys-

Glu)

Origin Human Ku70 (aa 578–582) Human Ku70 (aa 579–583)

Molecular Weight ~586.8 Da ~616.8 Da

Charge (pH 7) Net Positive (+1) Neutral / Slightly Negative

Solubility High in Water/DMSO
High in DMSO; Moderate in

Water

Permeability
High (Hydrophobic N-term

Valine)
High (Amphipathic character)

Primary Risk
Methionine Oxidation (Loss of

activity)

Methionine Oxidation (Loss of

activity)

Structural Insight
V5 (The Hydrophobic Leader): The N-terminal Valine provides a hydrophobic "head," which

may facilitate initial membrane interaction.

P5 (The Charged Tail): The C-terminal Glutamate (E) adds a negative charge. While this

alters the isoelectric point, the peptide retains cell-permeability due to the "bipolar" nature of

CPP5s, which do not rely on the classic poly-arginine (TAT-like) entry mechanism.

Mechanism of Action: The "Decoy Stabilizer"
Both P5 and V5 function as allosteric inhibitors of Bax. They do not block the pore directly;

rather, they prevent the formation of the pore by stabilizing Bax in its cytosolic, inactive state.
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The Pathway
Homeostasis: Endogenous Ku70 binds Bax, masking its mitochondrial targeting sequence.

Apoptotic Stimulus: Stress signals (e.g., chemotherapy, radiation) cause acetylation of Ku70.

Release: Acetylated Ku70 loses affinity for Bax. Bax detaches, undergoes a conformational

change (N-terminus exposure), and translocates to the mitochondria.

Inhibition (V5/P5): The peptide mimics the Ku70 binding pocket. It binds to the released Bax,

acting as a "surrogate Ku70." This prevents Bax from oligomerizing or inserting into the

Mitochondrial Outer Membrane (MOM).

Pathway Visualization
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Therapeutic Intervention
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Figure 1: Mechanism of Bax inhibition. P5 and V5 act as decoys, binding free Bax to prevent

mitochondrial translocation.

Experimental Protocols & Critical "Watch-Outs"
As a Senior Application Scientist, I must highlight that stability is the primary failure mode for

both peptides.

The Methionine Vulnerability
Both V5 (VPMLK) and P5 (PMLKE) contain a Methionine (M) residue.
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The Issue: Methionine is highly susceptible to oxidation (forming methionine sulfoxide).

The Consequence: Oxidized V5/P5 loses its affinity for Bax.

The Symptom: You treat cells with the peptide, but apoptosis proceeds unchecked (False

Negative).

Protocol: Reconstitution and Storage
To ensure data integrity, follow this self-validating protocol:

Solvent: Reconstitute in anhydrous DMSO to a stock concentration of 10–20 mM. Avoid

water for stock solutions as it accelerates oxidation.

Aliquot immediately: Do not store the bulk vial. Aliquot into single-use volumes (e.g., 10–20

µL).

Storage: Store at -80°C.

Shelf Life: 6 months at -80°C.

Avoid: Repeated freeze-thaw cycles.[5] V5 and P5 lose significant activity after just 2–3

freeze-thaw cycles.

Working Solution: Dilute into culture medium immediately before use.

The "Pro-Tip": The Mouse Variant (VPTLK)
If your experiment allows, consider using the Mouse Ku70-derived peptide (VPTLK) instead of

Human V5 or P5.

Why? The Methionine (M) is replaced by Threonine (T).

Benefit: VPTLK is resistant to oxidation and retains activity after multiple freeze-thaw cycles,

while maintaining cross-species efficacy (works in human cells).

Standard Treatment Protocol
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Step Action Rationale

1 Seed Cells Ensure 70-80% confluency.

2 Pre-treatment

Add V5 or P5 (100–200 µM) 1

hour before inducing

apoptosis.

3 Induction
Add apoptotic agent (e.g.,

Staurosporine, Etoposide).

4 Maintenance

Do not wash out the peptide.

Leave it in the media during

stress induction.

5 Assay

Measure Caspase-3 cleavage

or Cytochrome c release at 6–

24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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